Cas no 178869-97-1 (1-methylethyl (2-methoxy-5-{[(2-methylfuran-3-yl)carbonothioyl]amino}phenyl)acetate)

• Product Name: 1-methylethyl (2-methoxy-5-{[(2-methylfuran-3-yl)carbonothioyl]amino}phenyl)acetate
• CAS No: 178869-97-1
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 1366695
• PubChem ID: 3000952
• Update Time: 2025-04-20

1-methylethyl (2-methoxy-5-{[(2-methylfuran-3-yl)carbonothioyl]amino}phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1-methylethyl (2-methoxy-5-{[(2-methylfuran-3-yl)carbonothioyl]amino}phenyl)acetate
• propan-2-yl 2-[2-methoxy-5-[(2-methylfuran-3-carbothioyl)amino]phenyl]acetate
• 178869-97-1
• NSC 650058
• Benzeneacetic acid, 2-methoxy-5-[[(2-methyl-3-furanyl)thioxomethyl]amino]-, 1-methylethyl ester
• Benzeneacetic acid, 2-methoxy-5-(((2-methyl-3-furanyl)thioxomethyl)amino)-, 1-methylethyl ester
• NSC650058
• UNII-6E5J4XNU8Y
• CHEMBL1965896
• NCI60_017493
• isopropyl 2-[2-methoxy-5-[(2-methylfuran-3-carbothioyl)amino]phenyl]acetate
• NSC-650058
• DTXSID20170557
• 6E5J4XNU8Y

• Inchi： 1S/C18H21NO4S/c1-11(2)23-17(20)10-13-9-14(5-6-16(13)21-4)19-18(24)15-7-8-22-12(15)3/h5-9,11H,10H2,1-4H3,(H,19,24)
• InChI Key： SGKMPSZPIABAFD-UHFFFAOYSA-N
• SMILES： S=C(C1C=COC=1C)NC1=CC=C(C(=C1)CC(=O)OC(C)C)OC

Computed Properties

• Exact Mass: 347.11923
• Monoisotopic Mass: 347.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 60.7